2,2-Difluoro-1-(4-hydroxyphenyl)ethanol

• Molecular Formula: C8H8F2O2
• Molecular Weight: 174.14 g/mol
• IUPAC Name: 4-(2,2-difluoro-1-hydroxyethyl)phenol
• InChI: InChI=1S/C8H8F2O2/c9-8(10)7(12)5-1-3-6(11)4-2-5/h1-4,7-8,11-12H
• InChI Key: AKGWEMXWSCPYNG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(C(F)F)O)O

Description

2,2-Difluoro-1-(4-hydroxyphenyl)ethanol is a useful research compound. Its molecular formula is C8H8F2O2 and its molecular weight is 174.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

9.3 g (100 mmol) of phenol and 4.9 g (25 mmol) of 50% w/w difluoroacetaldehyde hydrate in water are introduced into a 100 ml reactor. 50 g of MgO are added. The mixture is stirred and is heated at 100° C. for 7 hours. The catalyst is filtered off.